Cas no 2168685-15-0 (1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid)
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Iminotetrahydro-2H-thiopyran-4-carboxylic Acid 1-Oxide
- 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid
-
- MDL: MFCD31690176
- Inchi: 1S/C6H11NO3S/c7-11(10)3-1-5(2-4-11)6(8)9/h5,7H,1-4H2,(H,8,9)
- InChI Key: NLSAIFKVCSMQPM-UHFFFAOYSA-N
- SMILES: C1CC(C(=O)O)CCS1(=N)=O
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779808-1g |
1-Iminotetrahydro-2H-thiopyran-4-carboxylic Acid 1-Oxide |
2168685-15-0 | 95% | 1g |
$1815 | 2024-07-20 | |
| Enamine | EN300-1267067-1.0g |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1267067-50mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 50mg |
$382.0 | 2023-10-02 | ||
| Enamine | EN300-1267067-100mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 100mg |
$569.0 | 2023-10-02 | ||
| Enamine | EN300-1267067-250mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 250mg |
$812.0 | 2023-10-02 | ||
| Enamine | EN300-1267067-500mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 500mg |
$1279.0 | 2023-10-02 | ||
| Enamine | EN300-1267067-1000mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 1000mg |
$1639.0 | 2023-10-02 | ||
| Enamine | EN300-1267067-2500mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 2500mg |
$3443.0 | 2023-10-02 | ||
| Enamine | EN300-1267067-5000mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 5000mg |
$6804.0 | 2023-10-02 | ||
| Enamine | EN300-1267067-10000mg |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid |
2168685-15-0 | 10000mg |
$13278.0 | 2023-10-02 |
1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid
Recent Advances in the Study of 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid (CAS: 2168685-15-0)
The compound 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid (CAS: 2168685-15-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its sulfur-containing heterocyclic structure, combined with the imino and carboxylic acid functional groups, makes it a promising candidate for the development of enzyme inhibitors and receptor modulators. Researchers have successfully employed this compound in the synthesis of thiazole derivatives, which exhibit potent antimicrobial and anticancer activities.
One of the most notable advancements in this area is the development of efficient synthetic routes for 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid. A recent publication in the Journal of Medicinal Chemistry described a novel one-pot synthesis method that significantly improves yield and reduces production costs. This breakthrough has paved the way for large-scale production and further exploration of the compound's pharmacological properties.
In terms of biological activity, preliminary in vitro studies have demonstrated that 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid exhibits moderate inhibitory effects against several key enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are needed to validate these effects. Additionally, molecular docking studies have revealed promising interactions between this compound and various protein targets, indicating its potential as a scaffold for drug design.
The stability and pharmacokinetic properties of 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid have also been investigated in recent studies. While the compound shows reasonable stability under physiological conditions, researchers have identified opportunities for structural modifications to improve its bioavailability and metabolic stability. These modifications could enhance its therapeutic potential and expand its range of applications.
Looking ahead, the research community is particularly interested in exploring the potential of 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid in combination therapies and as a building block for more complex pharmaceutical agents. Several research groups are currently investigating its use in the development of multi-target drugs, which could address the growing need for treatments that target complex disease pathways.
In conclusion, 1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid (CAS: 2168685-15-0) represents a promising compound with diverse applications in medicinal chemistry. The recent advancements in its synthesis and characterization have opened new avenues for drug discovery and development. Continued research in this area is expected to yield valuable insights into its therapeutic potential and contribute to the development of novel treatment strategies for various diseases.
2168685-15-0 (1-imino-1-oxo-1lambda6-thiane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)